![molecular formula C21H20ClN3O5S B6561004 N-(4-{[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide CAS No. 921863-80-1](/img/structure/B6561004.png)
N-(4-{[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
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Description
This compound is a derivative of thiazole . Thiazoles are a class of organic compounds that have diverse biological activities .
Molecular Structure Analysis
There is a mention of a figure related to thiazole derivatives in a paper titled "Synthesis and Biological Evaluation of Thiazole Derivatives" , but the specific structure of the compound you’re asking about is not provided.Future Directions
Mechanism of Action
Target of Action
Thiazole derivatives have been reported to exhibit diverse biological activities , suggesting that they may interact with multiple targets.
Mode of Action
It’s known that the suzuki–miyaura (sm) cross-coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The suzuki–miyaura coupling reaction, which is likely involved in the action of this compound, is known to participate in electronically divergent processes with the metal catalyst . This suggests that the compound may affect various biochemical pathways involving carbon–carbon bond formation.
Pharmacokinetics
Organoboron compounds, which are likely related to this compound, are known to be relatively stable, readily prepared, and generally environmentally benign
Result of Action
Thiazole derivatives have been reported to exhibit anti-inflammatory activity , suggesting that this compound may have similar effects.
Action Environment
It’s known that the stability of organoboron compounds, which are likely related to this compound, can be influenced by air and moisture . This suggests that environmental conditions could potentially affect the action and stability of this compound.
Properties
IUPAC Name |
N-[4-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O5S/c1-28-16-7-5-13(22)9-15(16)24-19(26)10-14-11-31-21(23-14)25-20(27)12-4-6-17(29-2)18(8-12)30-3/h4-9,11H,10H2,1-3H3,(H,24,26)(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNJKIWUDLGQRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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